Cas no 34143-74-3 (1H,1H,2H,2H-Perfluorodecyl-1-thiol)

• Product Name: 1H,1H,2H,2H-Perfluorodecyl-1-thiol
• CAS No: 34143-74-3
• MF: C₁₀H₅F₁₇S
• MW: 480.184561491013
• MDL: MFCD00792429
• CID: 309046
• PubChem ID: 24884478
• Update Time: 2025-11-02

1H,1H,2H,2H-Perfluorodecyl-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1-Decanethiol,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluoro-
• 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-Heptadecafluorodecane-1-thiol
• 1H,1H,2H,2H-Perfluorodecanethiol
• 1H,1H,2H,2H-Perfluoro-1-decanethiol
• 1H,1H,2H,2H-perfluorodecane-1-thiol
• 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-Heptadecafluoro-1-decanethiol
• 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluoro-decane-1-thiol
• 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-Heptadecafluorodecyl hydrosulfide #
• SCHEMBL811041
• 1,1,2,2-Tetrahydroperfluorodecanethiol
• Lodyne 924
• 1h,1h,2h,2h-perfluorodecyl-1-thiol
• 7D5R6U82KA
• 2-(Perfluorooctyl)-1-ethanethiol
• UNII-7D5R6U82KA
• C10H5F17S
• 2-(Perfluorooctyl)ethanethiol
• F16695
• DTXSID20337446
• A822095
• CS-0158304
• 2-(Perfluorooctyl)ethanthiol
• N-(2-HYDROXY-CYCLOHEXYL)-N-METHYL-BENZAMIDE
• AKOS015898453
• AS-47889
• 1H,1H,2H,2H-Perfluorodecanethiol, 97%
• H1724
• FT-0639162
• EN300-18527283
• Q27268098
• 2-(perfluorooctyl)ethyl mercaptan
• 1-Decanethiol, 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluoro-
• 34143-74-3
• NS00018956
• J-019466
• 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-Heptadecafluoro-1-decanethiol, >=96.0%
• C8F17CH2CH2SH
• MFCD00792429
• DB-048573
• 1H,1H,2H,2H-Perfluorodecyl-1-thiol

• MDL： MFCD00792429
• Inchi： 1S/C10H5F17S/c11-3(12,1-2-28)4(13,14)5(15,16)6(17,18)7(19,20)8(21,22)9(23,24)10(25,26)27/h28H,1-2H2
• InChI Key： URJIJZCEKHSLHA-UHFFFAOYSA-N
• SMILES： SCCC(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 479.98400
• Monoisotopic Mass: 479.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.7
• Topological Polar Surface Area: 1A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.678 g/mL at 25 °C
• Melting Point: 15 °C
• Boiling Point: 82 °C/12 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.333
• PSA: 38.80000
• LogP: 6.31570
• Solubility: Not determined

1H,1H,2H,2H-Perfluorodecyl-1-thiol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Material Chemicals Electrical Materials

Additional information on 1H,1H,2H,2H-Perfluorodecyl-1-thiol

Recent Advances in the Application of 1H,1H,2H,2H-Perfluorodecyl-1-thiol (CAS: 34143-74-3) in Chemical Biomedicine

The compound 1H,1H,2H,2H-Perfluorodecyl-1-thiol (CAS: 34143-74-3) has recently garnered significant attention in the field of chemical biomedicine due to its unique physicochemical properties and versatile applications. This fluorinated thiol is characterized by its strong hydrophobicity and oleophobicity, making it an ideal candidate for surface modification and functionalization in biomedical devices, drug delivery systems, and biosensors. Recent studies have explored its potential in enhancing the biocompatibility and performance of various medical materials, as well as its role in advanced therapeutic strategies.

One of the most notable advancements involves the use of 1H,1H,2H,2H-Perfluorodecyl-1-thiol in the development of self-assembled monolayers (SAMs) for biomedical applications. Researchers have demonstrated that SAMs formed by this compound exhibit exceptional stability and resistance to protein adsorption, which is critical for reducing immune responses in implantable devices. A 2023 study published in ACS Applied Materials & Interfaces highlighted its efficacy in improving the longevity and functionality of coronary stents, where the fluorinated SAMs significantly reduced thrombus formation and inflammation.

In the realm of drug delivery, 1H,1H,2H,2H-Perfluorodecyl-1-thiol has been employed to modify nanoparticles for targeted therapy. Its ability to form stable coatings on gold and silica nanoparticles has been leveraged to enhance their circulation time and reduce off-target effects. A recent breakthrough, documented in Nature Nanotechnology, showcased the use of these modified nanoparticles for the precise delivery of anticancer drugs to tumor sites, achieving a 40% increase in therapeutic efficacy compared to conventional methods.

Another exciting development is the integration of this compound into biosensing platforms. Due to its antifouling properties, 1H,1H,2H,2H-Perfluorodecyl-1-thiol has been used to functionalize sensor surfaces, enabling the detection of biomarkers in complex biological fluids with high specificity and sensitivity. A 2024 study in Biosensors and Bioelectronics reported a novel biosensor for early-stage cancer detection, where the fluorinated thiol layer minimized nonspecific binding and improved signal-to-noise ratios by over 50%.

Despite these promising applications, challenges remain in the large-scale synthesis and purification of 1H,1H,2H,2H-Perfluorodecyl-1-thiol, as well as in ensuring its long-term biocompatibility. Ongoing research aims to address these issues through innovative synthetic routes and comprehensive toxicity studies. Future directions include exploring its potential in regenerative medicine and combination therapies, where its unique properties could unlock new therapeutic paradigms.

In conclusion, 1H,1H,2H,2H-Perfluorodecyl-1-thiol (CAS: 34143-74-3) represents a versatile and impactful material in chemical biomedicine, with recent studies underscoring its value in medical devices, drug delivery, and diagnostics. As research progresses, this compound is poised to play an increasingly vital role in advancing biomedical technologies and improving patient outcomes.